Cas no 1093961-41-1 ((5-Methyl-1H-pyrazol-4-yl)boronic acid)

(5-Methyl-1H-pyrazol-4-yl)boronic acid is a heterocyclic boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyrazole core and boronic acid functionality make it valuable in pharmaceutical and agrochemical synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The compound exhibits good stability and reactivity, facilitating efficient coupling with aryl or vinyl halides. Its structural features allow for further functionalization, enhancing versatility in medicinal chemistry applications. The methyl group at the 5-position contributes to steric and electronic modulation, improving selectivity in coupling reactions. Proper handling under inert conditions is recommended to preserve its boronic acid integrity.

(5-Methyl-1H-pyrazol-4-yl)boronic acid structure

1093961-41-1 structure

Product Name:(5-Methyl-1H-pyrazol-4-yl)boronic acid

CAS No:1093961-41-1

MF:C₄H₇BN₂O₂

MW:125.921580553055

CID:1025943

PubChem ID:21988927

Update Time:2025-10-06

(5-Methyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-Methyl-1H-pyrazol-4-yl)boronic acid
- (3-Methyl-1H-pyrazol-4-yl)boronic acid
- MFCD12546507
- SCHEMBL578136
- W13800
- A895052
- DTXSID601273878
- 3-methylpyrazole-4-boronic acid, AldrichCPR
- 3-methyl-1H-pyrazol-4-ylboronic acid
- AMY32783
- 5-Methyl-1H-pyrazol-4-yl)boronic acid
- AKOS006344053
- DA-15845
- AS-49919
- EN300-212614
- O10132
- 1071455-14-5
- DB-336138
- A895696
- ZYXMOCKFGABUGK-UHFFFAOYSA-N
- 1093961-41-1
- B-(3-Methyl-1H-pyrazol-4-yl)boronic acid
- 3-METHYL-2H-PYRAZOL-4-YLBORONIC ACID
- AKOS016007274
- AMY1105
- SY034834
- 3-Methyl-1H-pyrazole-4-boronic acid
- (5-Methyl-1H-pyrazol-4-yl)boronicacid
- CS-0028796
- 3-METHYLPYRAZOLE-4-BORONIC ACID
- Inchi： 1S/C4H7BN2O2/c1-3-4(5(8)9)2-6-7-3/h2,8-9H,1H3,(H,6,7)
- InChI Key： ZYXMOCKFGABUGK-UHFFFAOYSA-N
- SMILES： OB(C1C=NNC=1C)O

Computed Properties

Exact Mass: 126.0600576 g/mol
Monoisotopic Mass: 126.0600576 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 125.92
Topological Polar Surface Area: 69.1Å²

(5-Methyl-1H-pyrazol-4-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM371323-1g	(5-Methyl-1H-pyrazol-4-yl)boronic acid	1093961-41-1	95%+	1g	$371	2023-01-04

(5-Methyl-1H-pyrazol-4-yl)boronic acid Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on (5-Methyl-1H-pyrazol-4-yl)boronic acid

Introduction to (5-Methyl-1H-pyrazol-4-yl)boronic Acid (CAS No. 1093961-41-1)

(5-Methyl-1H-pyrazol-4-yl)boronic acid is a significant compound in the field of organic synthesis and pharmaceutical development, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1093961-41-1, has garnered considerable attention due to its versatile applications in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structure of (5-Methyl-1H-pyrazol-4-yl)boronic acid consists of a pyrazole ring substituted with a methyl group at the 5-position and a boronic acid functional group at the 4-position. This configuration makes it an excellent intermediate for Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of biaryl compounds. These biaryl structures are prevalent in many pharmaceuticals, including anticancer agents and central nervous system (CNS) drugs.

In recent years, there has been a surge in research focusing on the development of boronic acid derivatives as pharmacophores. The boronic acid moiety is particularly valuable due to its ability to form stable complexes with diols, a property that has been leveraged in various diagnostic and therapeutic applications. For instance, research has demonstrated the potential of (5-Methyl-1H-pyrazol-4-yl)boronic acid in the development of targeted drug delivery systems, where its boronic acid group can selectively interact with specific biological targets.

One of the most compelling aspects of (5-Methyl-1H-pyrazol-4-yl)boronic acid is its role in the synthesis of heterocyclic compounds. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 5-position enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

Recent studies have also explored the use of (5-Methyl-1H-pyrazol-4-yl)boronic acid in the development of metal-organic frameworks (MOFs). These frameworks are highly porous materials that can be tailored for various applications, including gas storage, separation technologies, and catalysis. The boronic acid groups in this compound can act as ligands for metal ions, facilitating the assembly of complex MOF structures with tailored properties.

The pharmaceutical industry has been particularly interested in (5-Methyl-1H-pyrazol-4-yl)boronic acid due to its potential as a building block for drug discovery. Its ability to participate in cross-coupling reactions allows for the rapid construction of complex molecular architectures, which is crucial for identifying lead compounds with desired pharmacological properties. Moreover, the pyrazole core is known to enhance binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

In conclusion, (5-Methyl-1H-pyrazol-4-yl)boronic acid (CAS No. 1093961-41-1) is a multifaceted compound with significant applications in organic synthesis and pharmaceutical development. Its unique structural features make it an invaluable tool for constructing complex molecules, particularly those involving biaryl structures and heterocyclic compounds. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.